Cas no 1333222-26-6 (3-Methoxy-6-(6-phenoxypyridin-3-yl)pyridazine)

3-Methoxy-6-(6-phenoxypyridin-3-yl)pyridazine structure

1333222-26-6 structure

Product Name:3-Methoxy-6-(6-phenoxypyridin-3-yl)pyridazine

CAS No:1333222-26-6

MF:C₁₆H₁₃N₃O₂

MW:279.293323278427

CID:1033984

PubChem ID:71303001

Update Time:2025-04-20

3-Methoxy-6-(6-phenoxypyridin-3-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-6-(6-phenoxypyridin-3-yl)pyridazine
- DTXSID70744808
- 1333222-26-6
- DB-228694
- Inchi： 1S/C16H13N3O2/c1-20-16-10-8-14(18-19-16)12-7-9-15(17-11-12)21-13-5-3-2-4-6-13/h2-11H,1H3
- InChI Key： RDNBJYVRGWMVRU-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1C=CC(=CN=1)C1=CC=C(N=N1)OC

Computed Properties

Exact Mass: 279.100776666g/mol
Monoisotopic Mass: 279.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 57.1Å²

3-Methoxy-6-(6-phenoxypyridin-3-yl)pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM164186-1g	3-methoxy-6-(6-phenoxypyridin-3-yl)pyridazine	1333222-26-6	95%	1g	$729	2021-08-05
Chemenu	CM164186-1g	3-methoxy-6-(6-phenoxypyridin-3-yl)pyridazine	1333222-26-6	95%	1g	$731	2024-08-02
Alichem	A029193943-1g	3-Methoxy-6-(6-phenoxypyridin-3-yl)pyridazine	1333222-26-6	95%	1g	$684.52	2022-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1803428-1g	3-Methoxy-6-(6-phenoxypyridin-3-yl)pyridazine	1333222-26-6	98%	1g	￥5115.00	2024-08-09

3-Methoxy-6-(6-phenoxypyridin-3-yl)pyridazine Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

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